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Asia-Pacific Doxifluridine Market Overview

The following table summarizes the available quantitative data on the Doxifluridine market in the Asia-
Pacific region. Please note that specific data on cost-effectiveness or direct price comparisons with other

drugs is not available in the search results.

. Projected
. Market Size . CAGR )
Region/Country Market Size Key Drivers & Market Trends
(2025) (2026-2033)
(2033)
GloballAsia- Information Information ~12.93% [1]  Rising cancer prevalence
Pacific missing missing (colorectal, gastric); aging
population; improved diagnostics;
healthcare investment; gov't
initiatives; R&D for novel
formulations [2].
China Information Information Information Rapid expansion; rising healthcare
missing missing missing expenditure; gov't support for

affordable cancer treatments &
domestic pharma innovation [1].
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. Projected
) Market Size ) CAGR )
Region/Country Market Size Key Drivers & Market Trends
(2025) (2026-2033)
(2033)
Japan Information Information Information Mature market; focus on precision
missing missing missing medicine & regulatory compliance;
aging population; tech
advancements in Al & robotics [1].
Australia Information Information Information High healthcare standards; robust
missing missing missing regulations; increased screening
programs; research collaborations;
focus on personalized medicine [1].
Vietham Information Information Information Emerging market; increasing
missing missing missing healthcare access; rising cancer

rates; gov't oncology care
initiatives; investments in local
manufacturing [1].

> Note on Data: The above market trends are synthesized from market reports [2] [1]. The provided figures
and growth rates should be interpreted with caution, as different reports may use varying base years and

methodologies.

Scientific Research on Efficacy and Mechanism

Recent peer-reviewed research has revealed a novel mechanism of action for Dexifluridine, extending
beyond its known use as a chemotherapeutic agent. A 2025 study published in PLOS Genetics identified
Doxifluridine as a compound that can rescue age-associated alternative splicing defects and extend lifespan

in C. elegans (nematodes) [3].

e Experimental Workflow: The discovery was made through a large-scale screen of over 5,600
compounds in a C. elegans model engineered with a dual-fluorescent splicing reporter. The workflow
is summarized in the diagram below [3].
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e Key Findings:

o Rescue of Splicing Defects: Doxifluridine treatment significantly reversed age-related
alterations in alternative splicing, restoring patterns closer to those seen in young worms [3].

o Lifespan & Healthspan Extension: The compound extended the median lifespan of C.
elegans and improved healthspan metrics, including increased resistance to heat and oxidative
stress [3].

o Gut Microbiome-Dependent Mechanism: The lifespan extension effect was found to be
dependent on live bacteria. Doxifluridine is metabolized by gut microbes, leading to the
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production of beneficial metabolites like linoleic acid and agmatine, which in turn promote
host longevity [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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